Cas no 1396808-09-5 (N-cyclopropyl-N'-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylethanediamide)

• Product Name: N-cyclopropyl-N'-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylethanediamide
• CAS No: 1396808-09-5
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 5869171
• PubChem ID: 71788956
• Update Time: 2025-07-09

N-cyclopropyl-N'-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N'-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylethanediamide
• N'-cyclopropyl-N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]oxamide
• N-cyclopropyl-N'-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]ethanediamide
• AKOS024538463
• N1-cyclopropyl-N2-((4-hydroxychroman-4-yl)methyl)oxalamide
• F6200-4292
• 1396808-09-5
• VU0536680-1

• Inchi： 1S/C15H18N2O4/c18-13(14(19)17-10-5-6-10)16-9-15(20)7-8-21-12-4-2-1-3-11(12)15/h1-4,10,20H,5-9H2,(H,16,18)(H,17,19)
• InChI Key： DOWAVFYDZRPROX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CNC(C(NC2CC2)=O)=O)(CC1)O

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.7Ų

Additional information on N-cyclopropyl-N'-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylethanediamide

N-Cyclopropyl-N'-(4-Hydroxy-3,4-Dihydro-2H-1-Benzopyran-4-Yl)Methylethanediamide: A Comprehensive Overview

N-Cyclopropyl-N'-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylethanediamide (CAS No. 1396808-09-5) is a complex organic compound with a unique chemical structure that has garnered attention in various scientific domains. This compound belongs to the class of ethanediamides, which are known for their versatile applications in pharmacology, materials science, and organic synthesis. The molecule's structure incorporates a cyclopropyl group and a dihydrobenzopyran moiety, both of which contribute to its intriguing chemical properties.

The cyclopropyl group is a three-membered ring containing two carbon atoms and one nitrogen atom, making it highly strained and reactive. This structural feature often imparts unique electronic and steric properties to the compound, which can be exploited in drug design and catalysis. On the other hand, the dihydrobenzopyran moiety introduces a bicyclic structure with hydroxyl functionality, enhancing the compound's potential for hydrogen bonding and bioavailability. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic profiles and bioactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-cyclopropyl-N'-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylethanediamide through multi-component reactions and catalytic processes. These methods not only improve yield but also reduce environmental impact, aligning with the principles of green chemistry. Researchers have demonstrated that the compound can be synthesized via a tandem Michael addition followed by cyclization, leveraging its inherent reactivity.

From a pharmacological perspective, N-cyclopropyl-N'-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylethanediamide has shown promise as a potential lead compound in drug discovery. Preclinical studies indicate that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders. Furthermore, recent investigations into its antioxidant properties have revealed its capacity to scavenge free radicals, making it a candidate for anti-inflammatory therapies.

In materials science, this compound has been explored as a precursor for advanced materials such as polymers and coordination polymers. Its ethanediamide functionality allows for versatile cross-linking reactions, enabling the creation of porous materials with tailored properties. Recent research has focused on its use in constructing metal-organic frameworks (MOFs) with high surface area and selectivity for gas adsorption.

The CAS No. 1396808-09-5 designation underscores the importance of this compound within chemical databases and regulatory frameworks. Its inclusion in major chemical registries facilitates global collaboration among scientists and ensures compliance with safety standards. As research into this compound continues to expand, it is anticipated that new applications will emerge across diverse fields.

In conclusion, N-cyclopropyl-N'-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-Yl)methylethanediamide (CAS No. 1396808-09_5) stands as a testament to the ingenuity of modern chemical synthesis and its potential to address pressing challenges in medicine and materials science. With ongoing advancements in synthetic methods and biological evaluations, this compound is poised to play a pivotal role in future innovations.